N-Demethyl Lincomycin Hydrochloride
N-Demethyl Lincomycin Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
14600-41-0
VCID:
VC0031280
InChI:
InChI=1S/C17H32N2O6S.ClH/c1-4-5-9-6-10(18-7-9)16(24)19-11(8(2)20)15-13(22)12(21)14(23)17(25-15)26-3;/h8-15,17-18,20-23H,4-7H2,1-3H3,(H,19,24);1H/t8-,9-,10+,11-,12?,13?,14?,15?,17?;/m1./s1
SMILES:
CCCC1CC(NC1)C(=O)NC(C2C(C(C(C(O2)SC)O)O)O)C(C)O.Cl
Molecular Formula:
C17H33ClN2O6S
Molecular Weight:
428.969
N-Demethyl Lincomycin Hydrochloride
CAS No.: 14600-41-0
Reference Standards
VCID: VC0031280
Molecular Formula: C17H33ClN2O6S
Molecular Weight: 428.969
CAS No. | 14600-41-0 |
---|---|
Product Name | N-Demethyl Lincomycin Hydrochloride |
Molecular Formula | C17H33ClN2O6S |
Molecular Weight | 428.969 |
IUPAC Name | (2S,4R)-N-[(1R,2R)-2-hydroxy-1-(3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl)propyl]-4-propylpyrrolidine-2-carboxamide;hydrochloride |
Standard InChI | InChI=1S/C17H32N2O6S.ClH/c1-4-5-9-6-10(18-7-9)16(24)19-11(8(2)20)15-13(22)12(21)14(23)17(25-15)26-3;/h8-15,17-18,20-23H,4-7H2,1-3H3,(H,19,24);1H/t8-,9-,10+,11-,12?,13?,14?,15?,17?;/m1./s1 |
Standard InChIKey | CHKUTFKCSCMSCE-DCBWXJMWSA-N |
SMILES | CCCC1CC(NC1)C(=O)NC(C2C(C(C(C(O2)SC)O)O)O)C(C)O.Cl |
Synonyms | Methyl 6,8-Dideoxy-6-[[[(2S,4R)-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-D-erythro-α-D-galacto-octopyranoside Monohydrochloride; Methyl 6,8-Dideoxy-6-(4-propyl-2-pyrrolidinecarboxamido)-1-thio-D-erythro-D-galacto-octopyranoside Hydrochloride; t |
Last Modified | Aug 20 2021 |
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